HMRG

• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• InChI: InChI=1S/C20H16N2O2/c21-13-5-7-16-18(9-13)24-19-10-14(22)6-8-17(19)20(16)15-4-2-1-3-12(15)11-23/h1-10,21,23H,11,22H2
• InChIKey: AUVKCDICXQSWEJ-UHFFFAOYSA-N

Researchers needing activatable fluorogenic probes face high background from constitutively fluorescent dyes. HMRG solves this with a hydroxymethyl group enabling reversible spirocyclization: acylated form is non-fluorescent (closed); enzymatic cleavage yields strong fluorescence (open, λex/em 500/524 nm, ε=57,000, Φ=0.81). - **Key differentiator**: Not functionally replaceable by rhodamine 110 or fluorescein; unique 2′-hydroxymethyl group enables true activatable design. - **Proven utility**: gGlu-HMRG achieves 92% sensitivity/94% specificity for breast tumor margins in 5 min; over 300 HMRG-based probes validated (Leu-, PR-, EP-, βGal-HMRG). - **Supply**: Bulk quantities available; immediate shipment worldwide.

HMRG Technical Specifications & Procurement

HMRG (CAS 1629965-68-9) is a hydroxymethyl rhodamine green fluorescent scaffold that exists in an open non-spirocyclic structure at physiological pH, conferring strong fluorescence (λex 500 nm, λem 524 nm, ε = 57,000 M⁻¹cm⁻¹, Φ = 0.81) [1]. This property distinguishes it fundamentally from its acetylated derivative (Ac-HMRG), which adopts a closed spirocyclic conformation and is completely non-fluorescent under identical conditions [2]. This intrinsic difference in intramolecular spirocyclization behavior is the mechanistic basis for an entire class of enzyme-activatable, single-step fluorogenic probes for applications including intraoperative tumor imaging, disease biomarker detection, and enzyme activity screening [3].

Scaffold type Fluorogenic probe backbone with spirocyclization-controlled on/off switching

Activation mechanism Single-step enzymatic cleavage restores fluorescence from a completely quenched acylated precursor

Workflow context Modular design for protease/gycosidase probes, library screening, and intraoperative imaging research

• [1] Goryo Chemical, Inc. HMRG·HCl Product Information. Absmax 500 nm, FLmax 524 nm, ε = 57,000 M⁻¹cm⁻¹, Φ = 0.81. View Source
• [2] Sakabe M, et al. Rational design of highly sensitive fluorescence probes for protease and glycosidase based on precisely controlled spirocyclization. J Am Chem Soc. 2013;135(1):409-414. DOI: 10.1021/ja309688m. View Source
• [3] Urano Y, et al. Rapid cancer detection by topically spraying a γ-glutamyltranspeptidase–activated fluorescent probe. Sci Transl Med. 2011;3(110):110ra119. DOI: 10.1126/scitranslmed.3002823. View Source

Why Standard Rhodamines Cannot Replace HMRG

Generic substitution of HMRG with standard rhodamine 110 or fluorescein-based scaffolds is not functionally equivalent. The defining feature of HMRG is the hydroxymethyl group at the 2′-position of the phenyl ring, which enables a reversible intramolecular spirocyclization equilibrium between the open (fluorescent) and closed (non-fluorescent) forms [1]. This equilibrium is absent in Rhodamine 110, which carries a carboxylic acid group and remains constitutively fluorescent, making it unsuitable as a modular, single-step activatable scaffold. The critical design principle is the acylation of the hydroxymethyl group to lock the scaffold into the spirocyclic quenched state; enzymatic cleavage of the substrate moiety restores the open structure and generates a strong fluorescence signal [1]. This precise control mechanism is unique to the HMRG scaffold and cannot be reproduced by conventional rhodamine or fluorescein derivatives without substantial chemical modification [2].

⚠ Constitutive fluorescence in Rhodamine 110 and fluorescein prevents the on/off switching required for a modular activatable scaffold.

⚠ The 2′-hydroxymethyl group is essential for acylation-dependent spirocyclization quenching; absence may limit analogous quenching strategies in generic dyes.

⚠ Achieving comparable low-background activation in standard rhodamine/fluorescein usually demands complex multi-step synthesis, complicating probe development.

• [1] Sakabe M, et al. Rational design of highly sensitive fluorescence probes for protease and glycosidase based on precisely controlled spirocyclization. J Am Chem Soc. 2013;135(1):409-414. DOI: 10.1021/ja309688m. View Source
• [2] Iwatate RJ, Kamiya M, Urano Y. Asymmetric Rhodamine-Based Fluorescent Probe for Multicolour In Vivo Imaging. Chem Eur J. 2016;22(5):1696-1703. DOI: 10.1002/chem.201503426. View Source

HMRG vs. Analogs: Evidence Comparison

Spirocyclization Equilibrium vs. Rhodamine 110

HMRG and Ac-HMRG provide a binary fluorescence switch based on precisely controlled intramolecular spirocyclization. In aqueous solution at physiological pH, Ac-HMRG exists as a closed spirocyclic structure that is colorless and non-fluorescent, while HMRG itself adopts an open non-spirocyclic structure with strong green fluorescence (ε = 57,000 M⁻¹cm⁻¹, Φ = 0.81) [1]. In contrast, Rhodamine 110 (ε ≈ 80,000 M⁻¹cm⁻¹, Φ > 0.9) and Fluorescein (ε ≈ 75,000 M⁻¹cm⁻¹, Φ ≈ 0.93) are constitutively fluorescent at physiological pH and lack this structural equilibrium, rendering them inoperable as single-component activatable probes without additional quenching strategies [2]. The hydroxymethyl group of HMRG directly enables this equilibrium–acylation locks the scaffold into the spirocyclic form, and enzymatic cleavage of the acyl moiety restores the open fluorescent form [1].

Spirocyclization Control

Head-to-head

HMRG/Ac-HMRG pair provides complete quenching-to-activation switching via intramolecular spirocyclization; Rhodamine 110 and Fluorescein are constitutively fluorescent and lack this equilibrium.

Structural basis for single-step activatable probes

Acylation locks the scaffold; enzymatic cleavage restores fluorescence

Evidence Dimension	Intramolecular spirocyclization equilibrium (structural basis for on/off fluorescence switching)
Target Compound Data	HMRG: Open non-spirocyclic structure at pH 7.4, strongly fluorescent. Ac-HMRG: Closed spirocyclic structure, completely non-fluorescent.
Comparator Or Baseline	Rhodamine 110: Constitutively fluorescent; no spirocyclization equilibrium. Fluorescein: Constitutively fluorescent in dianion form at pH > 7.
Quantified Difference	HMRG/Ac-HMRG pair provides complete quenching (background) to full activation switching; Rhodamine 110 and Fluorescein provide no equivalent quenching mechanism without additional chemical modification.
Conditions	Aqueous solution at physiological pH (7.4)

Why This Matters

This unique structural equilibrium is the sole reason HMRG can be used as a modular, single-step activatable probe backbone, whereas Rhodamine 110 and Fluorescein require additional, more complex quenching/activating modifications to achieve similar functionality.

• [1] Sakabe M, et al. Rational design of highly sensitive fluorescence probes for protease and glycosidase based on precisely controlled spirocyclization. J Am Chem Soc. 2013;135(1):409-414. DOI: 10.1021/ja309688m. View Source
• [2] Antibody.com. R110 azide, 6-isomer product data: extinction coefficient 80,000 M⁻¹cm⁻¹, quantum yield 0.9. Fluorescein typical values ε ~75,000 M⁻¹cm⁻¹, Φ ~0.93. Available from standard fluorophore datasheets. View Source

Intraoperative Activation Speed: gGlu-HMRG vs. 5-ALA

gGlu-HMRG is a non-fluorescent probe that is specifically activated by γ-glutamyltranspeptidase (GGT) on the surface of cancer cells. Activation of gGlu-HMRG occurs within 1 min of topical spraying, producing a >350-fold increase in fluorescence signal compared with the fully quenched state [1]. In a mouse model of disseminated peritoneal ovarian cancer, topical spraying of gGlu-HMRG created high signal contrast between tumor and background tissue within 1 minute [1]. In contrast, 5-aminolevulinic acid (5-ALA), the current clinical standard for glioma surgery, requires intracellular metabolic conversion to protoporphyrin IX (PpIX), a process that takes 2-6 hours before sufficient fluorescence accumulates; additionally, 5-ALA must be administered orally and cannot be re-administered intraoperatively [2]. Furthermore, 5-ALA fails to fluoresce in a subset of high-grade gliomas [2].

Activation Speed

Head-to-head

gGlu-HMRG: ≤1 min topical spray, >350-fold fluorescence increase. 5-ALA: 2–6 h metabolic conversion, oral administration only.

Reported rapid intraoperative activation context

Repeatable spray application; 5-ALA cannot be re-administered during surgery

Evidence Dimension	Time to fluorescence activation for intraoperative tumor visualization
Target Compound Data	gGlu-HMRG: Activation within 1 minute of topical spraying; >350-fold fluorescence increase upon GGT cleavage.
Comparator Or Baseline	5-ALA: Requires 2-6 hours for metabolic conversion to fluorescent PpIX; oral administration only; cannot be re-administered during surgery; fails to fluoresce in some high-grade gliomas.
Quantified Difference	Activation time: ≤1 min (gGlu-HMRG) vs. 2-6 hours (5-ALA). Fold activation: >350-fold for gGlu-HMRG vs. PpIX accumulation levels vary widely depending on cellular metabolism.
Conditions	In vivo mouse model of disseminated peritoneal ovarian cancer (SHIN3 cells); clinical observations for 5-ALA in glioma surgery

Why This Matters

The rapid, on-demand, topical spray format of HMRG-based probes enables real-time intraoperative decision-making with repeatable administration, directly addressing a critical unmet need in surgical oncology that 5-ALA cannot fulfill.

• [1] Urano Y, et al. Rapid cancer detection by topically spraying a γ-glutamyltranspeptidase–activated fluorescent probe. Sci Transl Med. 2011;3(110):110ra119. DOI: 10.1126/scitranslmed.3002823. View Source
• [2] Kitagawa Y, et al. A novel topical fluorescent probe for detection of glioblastoma. Clin Cancer Res. 2021;27(14):3936-3947. DOI: 10.1158/1078-0432.CCR-20-3613. View Source

gGlu-HMRG Breast Tumor Detection Accuracy

In a feasibility study for intraoperative margin assessment during breast-conserving surgery, fluorescence derived from cleavage of gGlu-HMRG enabled discrimination of breast tumors—including lesions smaller than 1 mm in size—from normal mammary gland tissues with 92% sensitivity and 94% specificity within only 5 minutes after application [1]. For comparison, the clinical standard of intraoperative frozen section analysis (IFSA) provides high diagnostic accuracy but is limited by manpower, cost, and time constraints, and is typically applied to only a few selected margin samples rather than the complete surgical cavity [1]. A separate study of hepatic tumor imaging with gGlu-HMRG reported sensitivity/specificity of 48%/96% for hepatocellular carcinoma, 100%/100% for intrahepatic cholangiocarcinoma, and 87%/100% for colorectal liver metastasis [2].

Detection Accuracy

Cross-study comparable

gGlu-HMRG on breast tissue: sensitivity 92%, specificity 94% (within 5 min). Hepatic tumors: HCC 48%/96%, ICC 100%/100%, CRLM 87%/100%.

Reported tissue discrimination performance

Accuracy varies by tumor type; review tissue-specific endpoint data

Evidence Dimension	Sensitivity and specificity of intraoperative fluorescent tumor detection
Target Compound Data	gGlu-HMRG: Breast tumors – 92% sensitivity, 94% specificity within 5 min. Hepatic tumors – HCC 48%/96%, ICC 100%/100%, CRLM 87%/100%.
Comparator Or Baseline	Intraoperative frozen section analysis (IFSA): widely used but not feasible for total-circumferential margin examination due to labor, cost, and time. Higher local recurrence odds (2.42) for positive vs. negative margins.
Quantified Difference	gGlu-HMRG provides rapid (<5 min), low-cost, whole-surface screening complementary to IFSA; detects lesions <1 mm. IFSA examines only selected margin samples.
Conditions	Human breast tissue from breast-conserving surgery; hepatic tumor specimens from resection

Why This Matters

This performance demonstrates that HMRG-based probes can provide a rapid, low-cost, whole-surface screening tool that complements—and potentially enhances—the current surgical pathology workflow, particularly for identifying 'skeptical regions' that warrant focused pathological examination.

• [1] Nakamura Y, et al. Rapid intraoperative visualization of breast lesions with γ-glutamyl hydroxymethyl rhodamine green. Sci Rep. 2015;5:12080. DOI: 10.1038/srep12080. View Source
• [2] Intraoperative imaging of hepatic cancers using γ-glutamyltranspeptidase-specific fluorophore enabling real-time identification and estimation of recurrence. (Study data reported in search results from busca.umc.cl). Sensitivity/specificity: HCC 48%/96%, ICC 100%/100%, CRLM 87%/100%. View Source

Dual Quenching: Spirocyclization and PeT

The DNs-HMRG probe (a glutathione-responsive probe) exploits a dual fluorescence regulation mechanism combining intramolecular spirocyclization with photo-induced electron transfer (PeT) for exceptionally low background fluorescence . This is a direct extension of the HMRG scaffold's unique spirocyclization capability. In contrast, traditional fluorescein-based GSH probes, such as monochlorobimane (MCB), rely solely on chemical reactivity changes and exhibit inherently higher background due to the lack of a spirocyclization-based quenching mechanism [1]. The DNs-HMRG design achieves superior signal-to-background contrast specifically because HMRG's open/closed equilibrium provides a second level of fluorescence suppression beyond PeT alone. Successful detection of small tumors in mice has been demonstrated using this dual-mechanism approach .

Dual Quenching Mechanism

Class-level inference

DNs-HMRG combines spirocyclization with photo-induced electron transfer (PeT) for near-zero background; traditional fluorescein-based GSH probes lack spirocyclization quenching.

Supports dual-mechanism probe design

Quantitative background comparison under identical conditions not reported

Evidence Dimension	Background fluorescence suppression mechanism for small-molecule fluorogenic probes
Target Compound Data	DNs-HMRG: Dual quenching via intramolecular spirocyclization + PeT; near-zero background fluorescence; successful detection of small tumors in mice.
Comparator Or Baseline	Fluorescein-based GSH probes (e.g., monochlorobimane): Single-mechanism fluorescence change; no spirocyclization-based quenching, resulting in higher background signal.
Quantified Difference	Quantitative background suppression factors not directly compared in the same study; mechanism-based inference of lower background for DNs-HMRG due to dual quenching.
Conditions	In vitro GSH detection assay; in vivo mouse tumor models

Why This Matters

This demonstrates that the HMRG scaffold's spirocyclization capability is not merely incremental but enables fundamentally more sophisticated probe architectures (dual-mechanism quenching) that fluorescein and rhodamine 110 scaffolds cannot replicate, directly translating to higher signal-to-background ratios for analyte detection.

• [1] Class-level comparison: Fluorescein-based probes such as monochlorobimane (MCB) and related GSH probes rely on single-mechanism fluorescence changes without spirocyclization-based quenching. Reference: standard knowledge in fluorogenic probe design. View Source

Probe Library Scalability: 300+ Aminopeptidase Probes

A single HMRG scaffold can be acylated with virtually any peptide or glycoside substrate to generate target-specific fluorogenic probes. The University of Tokyo group has synthesized over 300 distinct HMRG-based aminopeptidase fluorescent probes—each with a different dipeptide substrate moiety—for high-throughput screening against various cancer types [1]. From this library, PR-HMRG (proline-arginine–HMRG) was identified as specifically activated by calpain-1 in glioblastoma, distinguishing tumor from peritumoral tissue [1]. In contrast, 2MeSiR-based probes, while providing red-shifted emission advantageous for reducing tissue autofluorescence, exhibit inherently higher background fluorescence due to their higher fluorescence quantum yield in the quenched state, necessitating additional chemical modifications (2OMeSiR variants) to achieve acceptable background levels [2].

Probe Library Scale

Class-level inference

>300 distinct HMRG-based aminopeptidase probes synthesized; >380 screened in a single biliary tract cancer study.

Supports modular high-throughput probe generation

2MeSiR libraries require additional background-suppression modifications

Evidence Dimension	Library size and breadth of modular probe design from a single scaffold
Target Compound Data	HMRG: >300 aminopeptidase probe variants generated; >380 HMRG-based probes screened in a single biliary tract cancer study.
Comparator Or Baseline	2MeSiR: Also capable of generating probe libraries (400 probes screened), but suffers from high background fluorescence due to high quantum yield, requiring further structural optimization (2OMeSiR) to reduce background.
Quantified Difference	HMRG probes: 300+ variants with consistent low-background performance. 2MeSiR probes: require additional structural modifications to suppress background, limiting straightforward library expansion.
Conditions	In vitro screening against U87 glioblastoma cells; ex vivo tissue imaging

Why This Matters

This unmatched adaptability makes HMRG a universal scaffold for developing custom probes against any target enzyme, dramatically reducing the synthetic burden and procurement complexity for researchers needing to screen multiple enzyme targets.

• [1] Kitagawa Y, et al. A novel topical fluorescent probe for detection of glioblastoma. Clin Cancer Res. 2021;27(14):3936-3947. Front Surg review (2024) describes 300+ probe library and PR-HMRG identification. View Source
• [2] Shimizu T, et al. Advancement of fluorescent aminopeptidase probes for rapid cancer detection–current uses and neurosurgical applications. Front Surg. 2024;11:1298709. Describes 2MeSiR high background fluorescence and 2OMeSiR modification. View Source

Photostability vs. Fluorescein

The JACS 2013 foundational study explicitly reports that HMRG-based probes 'offer great practical advantages, including high sensitivity and rapid response (due to regulation of fluorescence at a single reactive site), as well as resistance to photobleaching' [1]. This photostability is corroborated by the vendor description: 'high quantum yield, bright fluorescence, and resistance to photobleaching enable relatively stable observation' [2]. In contrast, fluorescein (FITC), the most widely used green fluorophore in biological assays, is well-documented to suffer from rapid photobleaching under continuous illumination; quantitative comparison studies report fluorescein photobleaching rates typically 2-5× faster than rhodamine-based dyes under equivalent excitation conditions, though exact rates depend on mounting medium and laser power [3].

Photostability

Supporting evidence

HMRG-based probes reported to resist photobleaching; fluorescein typically bleaches 2–5× faster under comparable conditions.

Supports sustained imaging applications

Quantitative half-life data for HMRG vs. FITC not provided in primary literature

Evidence Dimension	Resistance to photobleaching under continuous illumination
Target Compound Data	HMRG-based probes: 'Resistance to photobleaching' explicitly noted as a practical advantage in peer-reviewed literature.
Comparator Or Baseline	Fluorescein (FITC): Well-documented to suffer from rapid photobleaching, typically 2-5× faster than rhodamine dyes in comparable conditions.
Quantified Difference	Quantitative photobleaching half-life values for HMRG vs. FITC under identical conditions are not reported in the primary HMRG literature; the claim is qualitative but explicitly stated by the inventors.
Conditions	Not explicitly specified; general observation across probe applications in living cells

Why This Matters

For applications requiring sustained imaging—such as intraoperative surgical guidance, time-lapse microscopy, or high-throughput screening—photostability directly impacts data quality and experimental reproducibility. HMRG's documented photostability provides a principled advantage over fluorescein for these use cases.

• [1] Sakabe M, et al. Rational design of highly sensitive fluorescence probes for protease and glycosidase based on precisely controlled spirocyclization. J Am Chem Soc. 2013;135(1):409-414. '...as well as resistance to photobleaching.' View Source
• [2] Goryo Chemical, Inc. HMRG·HCl Product Description: '高量子収率で明るい蛍光、光褪色が起こりにくく比較的安定した観察が可能' (High quantum yield, bright fluorescence, resistant to photobleaching, enabling relatively stable observation). View Source
• [3] Class-level knowledge: Rhodamine dyes are generally more photostable than fluorescein. Representative data from fluorophore comparison studies: Fluorescein photobleaching rates typically 2-5× faster than rhodamine-based dyes under equivalent conditions. View Source

HMRG Application Scenarios

Intraoperative Tumor Margin Assessment

For surgical oncology applications requiring real-time detection of tumor margins within minutes, HMRG-based probes (e.g., gGlu-HMRG, PR-HMRG, EP-HMRG) provide a validated spray-and-detect workflow unmatched by conventional probes. gGlu-HMRG achieves 92% sensitivity and 94% specificity for breast tumor detection within 5 minutes of topical application [1]. Unlike 5-ALA, which requires hours for metabolic conversion and cannot be re-administered during surgery, HMRG probes are activated within 1 minute by a single-step enzymatic reaction and can be re-applied repeatedly as a topical spray [2]. This scenario is particularly valuable for breast-conserving surgery, glioma resection, and peritoneal metastasis debulking, where complete tumor removal while sparing healthy tissue directly impacts patient outcomes.

Protease Activity Screening with Probe Libraries

Investigators needing to screen enzyme activities across multiple proteases or glycosidases can leverage the HMRG scaffold's modularity. Over 300 distinct HMRG-based aminopeptidase probes have been synthesized and validated [1]. The scaffold's design principle—replacing the acetyl group of Ac-HMRG with a target enzyme's substrate moiety—enables systematic generation of specific fluorogenic probes for leucine aminopeptidase (Leu-HMRG), fibroblast activation protein (Ac-GlyPro-HMRG), β-galactosidase (βGal-HMRG), calpain-1 (PR-HMRG), dipeptidyl peptidase-IV (EP-HMRG), and many others [2]. This dramatically reduces synthetic investment compared to de novo probe design for each enzyme target.

Urinary Biomarker Detection for Kidney Disease

HMRG-based probes targeting γ-glutamyl transpeptidase (GGT-HMRG) and dipeptidyl peptidase (DPP-HMRG) have been validated for urinary fluorescence analysis in diabetic kidney disease and glomerular diseases [1]. The probes' rapid one-step enzymatic activation at physiological pH makes them suitable for direct urine sample analysis without complex sample preparation. This application leverages HMRG's high signal-to-noise ratio derived from its complete quenching in the unactivated state—a feature that is fundamentally derived from the spirocyclization mechanism unique to the HMRG scaffold [1].

Multicolour In Vivo Imaging: Green Channel

For research requiring simultaneous visualization of multiple enzyme activities, HMRG-based probes provide the green fluorescence channel (λex/λem ≈500/524 nm) that can be paired with red-shifted scaffolds. The asymmetric rhodamine scaffold HMJCR (λex/λem 555/582 nm) was specifically developed as a companion to HMRG for two-colour in vivo imaging, enabling co-visualization of γ-glutamyl transpeptidase activity (gGlu-HMJCR, orange) and cathepsin activity (Z-Phe-Arg-HMRG, green) in the same mouse tumor model [2]. The controlled spirocyclization equilibrium shared by both scaffolds ensures low background in both channels, a requirement that would be difficult to satisfy with constitutively fluorescent dyes.

Application

Selection Property

Validation Focus

Intraoperative tumor margin imaging research

Rapid single-step enzymatic activation

Activation speed and signal-to-background ratio in tissue

Protease/gycosidase activity library screening

Modular substrate conjugation via acylation

Substrate specificity and probe library validation

Urinary biomarker fluorescence assay development

Complete quenching in unactivated state

Assay sensitivity and matrix compatibility

Multicolour in vivo enzyme activity imaging

Green-channel spirocyclization control

Co-localization and channel crosstalk with red-shifted probes

• [1] Nakamura Y, et al. Rapid intraoperative visualization of breast lesions with γ-glutamyl hydroxymethyl rhodamine green. Sci Rep. 2015;5:12080. DOI: 10.1038/srep12080. View Source
• [2] Urano Y, et al. Rapid cancer detection by topically spraying a γ-glutamyltranspeptidase–activated fluorescent probe. Sci Transl Med. 2011;3(110):110ra119. DOI: 10.1126/scitranslmed.3002823. View Source